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Compound of Interest

1-(Bromomethyl)-1-
Compound Name:
ethylcyclopentane

cat. No.: B12312168

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Bromomethyl)-1-ethylcyclopentane
(CAS No. 1497098-68-6) was not publicly available at the time of this writing. The information
provided herein is based on the general properties of structurally similar brominated organic
compounds and should be used as a guideline only. Researchers, scientists, and drug
development professionals are strongly advised to obtain a substance-specific SDS from their
supplier before handling this chemical.

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address potential issues during the handling and storage of 1-(Bromomethyl)-1-
ethylcyclopentane.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: What are the primary hazards associated with 1-(Bromomethyl)-1-ethylcyclopentane?

Al: Based on data for similar brominated compounds, 1-(Bromomethyl)-1-ethylcyclopentane
is expected to be a flammable liquid and vapor.[1] It may also cause skin and serious eye
irritation, and may cause respiratory irritation.[1] Ingestion could be harmful.

Q2: What immediate actions should | take in case of accidental exposure?

A2:
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« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration and seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water. Consult a physician.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

Q3: The compound has developed a slight color. Is it still usable?

A3: A change in color may indicate degradation or the presence of impurities. While this does
not definitively mean the compound is unusable for all applications, it is a sign of potential
instability. It is sensitive to light and moisture, which can contribute to degradation.[3] For
sensitive experiments, it is recommended to use a fresh, colorless sample. If you must use the
discolored compound, consider purification (e.g., distillation) if feasible and appropriate for your
experimental needs.

Q4: | am observing unexpected side reactions in my experiment. Could the handling of 1-
(Bromomethyl)-1-ethylcyclopentane be the cause?

A4: Yes, improper handling can lead to issues. This compound is highly reactive.[3] Ensure it
has not been exposed to incompatible materials such as strong oxidizing agents or bases,
which can lead to vigorous reactions. Also, ensure it has been stored under an inert
atmosphere if required, as it may react with moisture.[3]

Q5: What are the signs of improper storage?

A5: Signs of improper storage can include a change in the physical appearance of the
compound (color, clarity), the presence of precipitates, or a bulging of the container, which
could indicate pressure buildup from decomposition. Always inspect the container and the
compound before use.

Quantitative Data Summary
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The following table summarizes the available physical and chemical data for 1-
(Bromomethyl)-1-ethylcyclopentane. Note that some data points are not available and are
based on similar compounds.

Property Value Source
Molecular Formula CsHisBr [3]
Molecular Weight 191.11 g/mol [3]

CAS Number 1497098-68-6 [3]
Appearance Typically a colorless liquid [3]
Boiling Point Data not available

_ Data not available (Expected
Flash Point
to be flammable)

Purity (Research Grade) Typically around 95% [3]

Experimental Protocols
General Handling Protocol

o Ventilation: Always handle 1-(Bromomethyl)-1-ethylcyclopentane in a well-ventilated area,
preferably within a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including:
o Eye/Face Protection: Tightly fitting safety goggles or a face shield.[2]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[2] For larger
guantities or where splashing is possible, consider additional protective clothing.

o Respiratory Protection: If working outside a fume hood or if vapor concentrations are
expected to be high, use a respirator with an appropriate organic vapor cartridge.[2]

« Ignition Sources: Keep away from open flames, sparks, and hot surfaces as the compound is
expected to be flammable.[4] Use spark-proof tools and equipment.
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e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

o Dispensing: When transferring or dispensing, use techniques that minimize the generation of
aerosols or vapors.

e Waste Disposal: Dispose of waste in a designated, properly labeled container for
halogenated organic waste, following all local and institutional regulations.

Storage Protocol

o Container: Store in a tightly sealed, original container.

e Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.

e Incompatibilities: Store separately from incompatible materials such as strong oxidizing
agents and bases.

 Inert Atmosphere: For long-term storage or for high-purity requirements, consider storing
under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture
and air.

Visualizations

Below are diagrams illustrating key workflows and relationships for the safe handling and
storage of 1-(Bromomethyl)-1-ethylcyclopentane.
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Caption: Experimental workflow for handling 1-(Bromomethyl)-1-ethylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 1-(Bromomethyl)-1-
ethylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12312168#handling-and-storage-of-1-bromomethyl-
1-ethylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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